Cas no 391883-20-8 (N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide)

• Product Name: N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide
• CAS No: 391883-20-8
• MF: C₂₁H₂₅N₃O₇
• MW: 431.43910574913
• CID: 5765078
• PubChem ID: 9625426
• Update Time: 2025-07-10

N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024578489
• SR-01000006404-1
• 391883-20-8
• (E)-N-(2-(2-(2,5-dimethoxybenzylidene)hydrazinyl)-2-oxoethyl)-3,4,5-trimethoxybenzamide
• N-[2-[(2E)-2-[(2,5-dimethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-3,4,5-trimethoxybenzamide
• N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide
• F0474-0472
• SR-01000006404
• Glycine, N-(3,4,5-trimethoxybenzoyl)-, [(2,5-dimethoxyphenyl)methylene]hydrazide (9CI)

• Inchi： 1S/C21H25N3O7/c1-27-15-6-7-16(28-2)14(8-15)11-23-24-19(25)12-22-21(26)13-9-17(29-3)20(31-5)18(10-13)30-4/h6-11H,12H2,1-5H3,(H,22,26)(H,24,25)/b23-11+
• InChI Key： OYRWBHCKZYFLOU-FOKLQQMPSA-N
• SMILES： O(C)C1C(=CC(C(NCC(N/N=C/C2C=C(C=CC=2OC)OC)=O)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 431.16925015g/mol
• Monoisotopic Mass: 431.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide

N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide (CAS No. 391883-20-8): An Overview of a Promising Compound in Medicinal Chemistry

N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide (CAS No. 391883-20-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of hydrazine derivatives and is characterized by its unique structural features, including multiple methoxy groups and a hydrazinecarbonyl moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical structure of N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide consists of a benzamide core substituted with three methoxy groups at the 3, 4, and 5 positions. The hydrazinecarbonyl group is attached to a methyl group, which is further substituted with a (1E)-(2,5-dimethoxyphenyl)methylidene moiety. This intricate structure imparts the compound with a high degree of functional versatility and potential for interaction with various biological targets.

Recent studies have highlighted the multifaceted biological activities of N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide. One of the most promising areas of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation is the compound's antitumor activity. Preclinical studies have shown that N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anti-inflammatory and antitumor properties, N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide has also been studied for its neuroprotective effects. Research has indicated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and inhibiting lipid peroxidation. These neuroprotective properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide has also been extensively studied. Initial findings suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its pharmacokinetic properties for clinical applications.

Safety assessments are an essential aspect of drug development. Preclinical toxicology studies have shown that N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide exhibits low toxicity at therapeutic doses. However, as with any new compound, comprehensive safety evaluations will be required before it can advance to clinical trials.

In conclusion, N-({N'-[(1E)-(2,5-dimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)-3,4,5-trimethoxybenzamide (CAS No. 391883-20-8) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may pave the way for novel treatments in various medical conditions.